Cas no 90562-35-9 (7-Chloro-1,2,3,4-tetrahydroquinoline)

7-Chloro-1,2,3,4-tetrahydroquinoline is a heterocyclic organic compound featuring a chloro-substituted tetrahydroquinoline structure. This intermediate is valued for its utility in pharmaceutical and agrochemical synthesis, particularly as a precursor for bioactive molecules. The chloro group at the 7-position enhances reactivity, facilitating further functionalization through cross-coupling or nucleophilic substitution reactions. Its saturated quinoline core contributes to stability while retaining compatibility with diverse synthetic transformations. The compound is typically handled under inert conditions due to sensitivity to oxidation. Purity and consistency are critical for reproducible results in research and industrial applications. Proper storage in cool, dry environments is recommended to maintain integrity.
7-Chloro-1,2,3,4-tetrahydroquinoline structure
90562-35-9 structure
Product Name:7-Chloro-1,2,3,4-tetrahydroquinoline
CAS No:90562-35-9
MF:C9H10ClN
MW:167.635401248932
MDL:MFCD08544268
CID:1026917
PubChem ID:13047366
Update Time:2025-05-26

7-Chloro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-1,2,3,4-tetrahydro-Quinoline
    • 7-chloro-1,2,3,4-tetrahydroquinoline
    • Quinoline, 7-chloro-1,2,3,4-tetrahydro-
    • WVEIRFXVLXAKLS-UHFFFAOYSA-N
    • 5077AC
    • VT1294
    • MB06330
    • FCH1152675
    • AX8211758
    • 7-Chloro-1,2,3,4-tetrahydroquinoline (ACI)
    • AKOS016006017
    • AS-54755
    • MFCD08544268
    • SY118852
    • SCHEMBL3873031
    • DA-01269
    • CS-0040537
    • DTXSID10516324
    • 90562-35-9
    • EN300-175050
    • 7-Chloro-1,2,3,4-tetrahydroquinoline
    • MDL: MFCD08544268
    • Inchi: 1S/C9H10ClN/c10-8-4-3-7-2-1-5-11-9(7)6-8/h3-4,6,11H,1-2,5H2
    • InChI Key: WVEIRFXVLXAKLS-UHFFFAOYSA-N
    • SMILES: ClC1C=C2NCCCC2=CC=1

Computed Properties

  • Exact Mass: 167.0501770g/mol
  • Monoisotopic Mass: 167.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12

7-Chloro-1,2,3,4-tetrahydroquinoline Security Information

7-Chloro-1,2,3,4-tetrahydroquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NQ135-1g
7-Chloro-1,2,3,4-tetrahydroquinoline
90562-35-9 95+%
1g
¥901.0 2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NQ135-250mg
7-Chloro-1,2,3,4-tetrahydroquinoline
90562-35-9 95+%
250mg
605CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NQ135-100mg
7-Chloro-1,2,3,4-tetrahydroquinoline
90562-35-9 95+%
100mg
308CNY 2021-05-07
Fluorochem
231154-250mg
7-Chloro-1,2,3,4-tetrahydroquinoline
90562-35-9 95%
250mg
£66.00 2022-02-28
Fluorochem
231154-1g
7-Chloro-1,2,3,4-tetrahydroquinoline
90562-35-9 95%
1g
£131.00 2022-02-28
Fluorochem
231154-5g
7-Chloro-1,2,3,4-tetrahydroquinoline
90562-35-9 95%
5g
£377.00 2022-02-28
Fluorochem
231154-10g
7-Chloro-1,2,3,4-tetrahydroquinoline
90562-35-9 95%
10g
£594.00 2022-02-28
Ambeed
A305343-100mg
7-Chloro-1,2,3,4-tetrahydroquinoline
90562-35-9 95%
100mg
$16.0 2025-04-15
Ambeed
A305343-250mg
7-Chloro-1,2,3,4-tetrahydroquinoline
90562-35-9 95%
250mg
$24.0 2025-04-15
Ambeed
A305343-1g
7-Chloro-1,2,3,4-tetrahydroquinoline
90562-35-9 95%
1g
$41.0 2025-04-15

7-Chloro-1,2,3,4-tetrahydroquinoline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Hydrogen Catalysts: Cobalt(2+), (acetonitrile)[3,7-bis[2-(diphenylphosphino-κP)ethyl]octahydro-1,5-d… Solvents: Isopropanol ;  48 h, 30 bar, 100 °C
Reference
Homogeneous hydrogenation with a cobalt/tetraphosphine catalyst: a superior hydride donor for polar double bonds and N-heteroarenes
Duan, Ya-Nan; Du, Xiaoyong; Cui, Zhikai; Zeng, Yiqun; Liu, Yufeng; et al, Journal of the American Chemical Society, 2019, 141(51), 20424-20433

Production Method 2

Reaction Conditions
1.1 Reagents: Hantzsch ester Catalysts: Methanesulfonic acid, 1,1,1-trifluoro-, iron(2+) salt (2:1) Solvents: Chloroform ;  4 h, 40 °C
Reference
High efficient iron-catalyzed transfer hydrogenation of quinolines with Hantzsch ester as hydrogen source under mild conditions
He, Renke; Cui, Peng; Pi, Danwei; Sun, Yan; Zhou, Haifeng, Tetrahedron Letters, 2017, 58(36), 3571-3573

Production Method 3

Reaction Conditions
1.1 Catalysts: Sodium tert-butoxide ,  Iridium, [9-[[bis(1,1-dimethylethyl)phosphino-κP]oxy]benzo[h]quinolin-10-yl-κC,κ… Solvents: Ethanol ;  24 h, 80 °C
1.2 Reagents: Oxygen
Reference
Transfer Hydrogenation of Alkenes Using Ethanol Catalyzed by a NCP Pincer Iridium Complex: Scope and Mechanism
Wang, Yulei; Huang, Zhidao; Leng, Xuebing; Zhu, Huping; Liu, Guixia; et al, Journal of the American Chemical Society, 2018, 140(12), 4417-4429

Production Method 4

Reaction Conditions
1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ;  0 °C; 3 h, 45 °C; 45 °C → rt
1.2 Solvents: Methanol ;  rt; 30 min, reflux
Reference
Discovery of tetrahydroquinolines and benzomorpholines as novel potent RORγt agonists
Xia, Yuehan; Yu, Mingcheng; Zhao, Yunpeng; Xia, Li; Huang, Yafei; et al, European Journal of Medicinal Chemistry, 2021, 211,

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium ,  Carbon Solvents: Ethanol ;  4 h, 1 MPa, 30 °C
Reference
Highly efficient and selective hydrogenation of quinolines at room temperature over Ru@NC-500 catalyst
Nie, Jiabao; Zhu, Zhihua; Liao, Yuhe; Xiao, Xuan; Mauriello, Francesco; et al, Molecular Catalysis, 2022, 526,

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: (OC-6-42)-Bromodicarbonyl[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)et… Solvents: Toluene ;  24 h, 135 °C
Reference
Dehydrogenative and Redox-Neutral N-Heterocyclization of Aminoalcohols Catalyzed by Manganese Pincer Complexes
Zubar, Viktoriia; Brzozowska, Aleksandra; Sklyaruk, Jan; Rueping, Magnus, Organometallics, 2022, 41(14), 1743-1747

Production Method 7

Reaction Conditions
1.1 Reagents: Isopropanol ,  Potassium tert-butoxide Catalysts: (OC-6-42)-Bromodicarbonyl[N,N′-[(6-methyl-1,3,5-triazine-2,4-diyl-κN3)diimino]bi… Solvents: Tetrahydrofuran ;  16 h, 120 °C
Reference
Transfer hydrogenation of N-heteroarenes with 2-propanol and ethanol enabled by manganese catalysis
Gong, Yingjie; He, Jingxi; Wen, Xiaoting; Xi, Hui; Wei, Zhihong; et al, Organic Chemistry Frontiers, 2021, 8(24), 6901-6908

Production Method 8

Reaction Conditions
1.1 Reagents: Hantzsch ester Catalysts: Boric acid (H3BO3) Solvents: 1,2-Dichloroethane ;  7 h, 60 °C
Reference
Boric acid catalyzed chemoselective reduction of quinolines
Bhattacharyya, Dipanjan; Nandi, Sekhar; Adhikari, Priyanka; Sarmah, Bikash Kumar; Konwar, Monuranjan; et al, Organic & Biomolecular Chemistry, 2020, 18(6), 1214-1220

Production Method 9

Reaction Conditions
1.1 Reagents: Formic acid ,  Triethylamine Catalysts: Gold Solvents: Toluene ;  rt; 26 h, 100 °C
Reference
Unsupported Nanoporous Gold-Catalyzed Chemoselective Reduction of Quinolines Using Formic Acid as a Hydrogen Source
Butt, Madiha; Zhao, Yuhui; Feng, Xiujuan; Lu, Ye; Jin, Tienan; et al, ChemistrySelect, 2019, 4(21), 6572-6577

Production Method 10

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  5 h, 4 atm, 40 °C
Reference
Ultrasmall Palladium Nanoparticles Anchored on N-Doped Nestlike Carbon Nanosheets for Selective Hydrogenation of Quinolines
Ding, Xinlei; Chen, Yun; Nan, Junping; Dai, Hengwei; Wang, Yuling; et al, ACS Sustainable Chemistry & Engineering, 2022, 10(42), 14011-14023

Production Method 11

Reaction Conditions
1.1 Catalysts: Nickel (supported on Ni and Al-containing layered double oxides) ,  Aluminum nickel oxide Solvents: Ethanol ;  rt → 120 °C; 24 h, 120 °C
Reference
Ni0/Niδ+ Synergistic Catalysis on a Nanosized Ni Surface for Simultaneous Formation of C-C and C-N Bonds
Zhang, Jian; An, Zhe; Zhu, Yanru; Shu, Xin; Song, Hongyan; et al, ACS Catalysis, 2019, 9(12), 11438-11446

Production Method 12

Reaction Conditions
1.1 Reagents: Ammonia borane Catalysts: Bis(η5-cyclopentadienyl)dihydrozirconium Solvents: Toluene ;  8 h, 80 °C
Reference
Zirconium-hydride-catalyzed transfer hydrogenation of quinolines and indoles with ammonia borane
Cui, Xin; Huang, Wei; Wu, Lipeng, Organic Chemistry Frontiers, 2021, 8(18), 5002-5007

Production Method 13

Reaction Conditions
1.1 Reagents: Sodium cyanoborohydride Solvents: Acetic acid ;  0 °C; 4 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  0 °C
Reference
Copper-catalysed oxidative α-C(sp3)-H nitroalkylation of (hetero)arene-fused cyclic amines
Li, Xiu; Zhao, He; Chen, Xiuwen; Jiang, Huanfeng; Zhang, Min, Organic Chemistry Frontiers, 2020, 7(2), 425-429

Production Method 14

Reaction Conditions
1.1 Reagents: Diborane Solvents: Tetrahydrofuran
Reference
Reactions of diborane with aromatic heterocycles - 2. Reactions with nitrogen-containing heterocycles related to pyridine
Keller, Philip C.; Marks, Ronald L.; Rund, John V., Polyhedron, 1983, 2(7), 595-602

7-Chloro-1,2,3,4-tetrahydroquinoline Raw materials

7-Chloro-1,2,3,4-tetrahydroquinoline Preparation Products

7-Chloro-1,2,3,4-tetrahydroquinoline Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:90562-35-9)7-Chloro-1,2,3,4-tetrahydroquinoline
Order Number:sfd18406
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on 7-Chloro-1,2,3,4-tetrahydroquinoline

7-Chloro-1,2,3,4-tetrahydroquinoline (CAS No. 90562-35-9): A Comprehensive Overview

7-Chloro-1,2,3,4-tetrahydroquinoline, identified by the chemical compound code CAS No. 90562-35-9, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the tetrahydroquinoline class, characterized by a saturated seven-membered ring fused to a benzene ring, with a chlorine substituent at the 7-position. Its unique structural properties make it a valuable scaffold for the development of various bioactive molecules.

The< strong>7-Chloro-1,2,3,4-tetrahydroquinoline structure presents a versatile platform for medicinal chemists due to its ability to engage in multiple hydrogen bonding interactions and its capacity for further functionalization. The presence of the chlorine atom at the 7-position enhances its reactivity, making it a suitable precursor for synthesizing more complex derivatives. These derivatives have shown promise in various therapeutic applications, particularly in the treatment of infectious diseases and cancer.

In recent years, there has been a surge in research focused on developing novel antiviral and anticancer agents. The< strong>7-Chloro-1,2,3,4-tetrahydroquinoline scaffold has been extensively studied for its potential to inhibit viral proteases and kinases, which are critical targets in antiviral drug design. For instance, studies have demonstrated that derivatives of this compound can effectively block the replication of certain RNA viruses by inhibiting key enzymes involved in their life cycle.

Moreover, the< strong>7-Chloro-1,2,3,4-tetrahydroquinoline derivative has shown significant promise in oncology research. Preclinical studies have indicated that certain analogs of this compound can selectively target and induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity is attributed to the compound's ability to disrupt specific signaling pathways that are overactive in tumor cells. The chlorine substituent plays a crucial role in this process by facilitating binding interactions with biological targets.

The synthesis of< strong>7-Chloro-1,2,3,4-tetrahydroquinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization of appropriate precursors followed by chlorination. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups into the molecule. These synthetic strategies are essential for generating libraries of derivatives for high-throughput screening.

The pharmacokinetic properties of< strong>7-Chloro-1,2,3,4-tetrahydroquinoline and its derivatives are another area of active investigation. Researchers are focusing on optimizing solubility, bioavailability, and metabolic stability to enhance therapeutic efficacy. Computational modeling and molecular dynamics simulations have been instrumental in understanding how structural modifications influence these properties. By leveraging these computational tools, scientists can predict the behavior of new derivatives before conducting costly wet lab experiments.

In addition to its pharmaceutical applications, the< strong>7-Chloro-1,2,3,4-tetrahydroquinoline scaffold has found utility in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for developing luminescent materials and catalysts. These applications are particularly relevant in the field of organic electronics and nanotechnology.

The regulatory landscape surrounding< strong>CAS No. 90562-35-9, specifically< strong>7-Chloro-1,2,3,4-tetrahydroquinoline, is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Compliance with safety and quality standards is mandatory for any entity involved in its production or distribution. This ensures that researchers and clinicians can rely on the consistency and purity of the compound for their respective applications.

The future prospects for< strong>7-Chloro-1,2,3,4-tetrahydroquinoline are bright given its diverse range of potential applications. Ongoing research aims to uncover new biological activities and optimize existing ones through structural modifications. Collaborative efforts between academia and industry are crucial in translating laboratory findings into viable therapeutic agents that can address unmet medical needs.

In conclusion,< strong>CAS No. 90562-35-9, representing< strong>7-Chloro-1,2,3,4-tetrahydroquinoline, is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for drug discovery and material innovation alike. As research continues to evolve,the potential applications of this compound will undoubtedly expand,offering new hope for advancements in medicine and technology.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:90562-35-9)7-Chloro-1,2,3,4-tetrahydroquinoline
sfd18406
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email